4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)benzamide

• IUPAC Name: 4-[furan-2-ylmethyl(methyl)sulfamoyl]-N-(4H-thiochromeno[4,3-d][1,3]thiazol-2-yl)benzamide
• InChI: InChI=1S/C23H19N3O4S3/c1-26(13-16-5-4-12-30-16)33(28,29)17-10-8-15(9-11-17)22(27)25-23-24-21-18-6-2-3-7-19(18)31-14-20(21)32-23/h2-12H,13-14H2,1H3,(H,24,25,27)
• InChI Key: IDHCLXXSKVCBCN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CSC5=CC=CC=C54
• Molecular Formula: C23H19N3O4S3
• Molecular Weight: 497.6 g/mol
• CAS No.: 941914-96-1

Description

4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C23H19N3O4S3 and its molecular weight is 497.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A class of novel heterocyclic compounds, closely related to the specified chemical, has been synthesized and characterized through various spectral studies. These compounds, including derivatives of benzamide, show significant potential in the field of organic chemistry and medicinal chemistry due to their unique structural properties (Patel, Patel, & Shah, 2015).

Biological Activities

• Research on similar compounds demonstrates a focus on their biological activities, particularly antimicrobial properties. For example, certain benzamide and thiazole derivatives have been studied for their potential as antifungal agents, highlighting the broad spectrum of biological applications these compounds may possess (Narayana et al., 2004).

Supramolecular Chemistry

• In the realm of supramolecular chemistry, derivatives of thiazol-2-yl benzamide, which are structurally similar to the compound , have been investigated for their gelation behavior. These studies contribute to understanding the role of molecular structure in the formation of supramolecular gels, a field that has wide-ranging applications in material science and drug delivery systems (Yadav & Ballabh, 2020).

Anticancer Potential

• There is ongoing research into the anticancer properties of related chemical structures. Compounds with similar structural frameworks have demonstrated promising anticancer activities in various cancer cell lines, suggesting the potential of these compounds in developing new anticancer therapies (Ravinaik et al., 2021).

Electrophysiological Activity

• Research has also delved into the cardiac electrophysiological activities of related benzamides. Studies demonstrate that certain N-substituted benzamides exhibit significant electrophysiological activities, which could be relevant in the development of new cardiovascular drugs (Morgan et al., 1990).